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Compound of Interest

Compound Name: 4-Chloro-3-nitro-1,6-naphthyridine
Cat. No.: B13209453
Get Quote

Advanced Scaffold for Kinase Inhibitor & Antibacterial
Drug Discovery[1]
Executive Identity & Physicochemical Profile

4-Chloro-3-nitro-1,6-naphthyridine is a highly reactive bicyclic heteroaromatic intermediate.
Its structural uniqueness lies in the electron-deficient 1,6-naphthyridine core combined with a
labile C4-chlorine atom and a C3-nitro group. This specific substitution pattern makes it an
ideal electrophile for nucleophilic aromatic substitution (

), serving as a gateway to 3,4-disubstituted naphthyridine derivatives often found in c-Met
kinase inhibitors and fluoroquinolone-like antibacterials.

Core Identifiers
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Parameter Specification
CAS Number 58680-39-0
IUPAC Name 4-Chloro-3-nitro-1,6-naphthyridine

Molecular Formula

Molecular Weight 209.59 g/mol
SMILES CIC1=C(=0)C=NC2=C1C=CN=C2
Appearance Yellow to brownish crystalline solid

Soluble in DMSO, DMF, DCM; sparingly soluble

Solubility ) )
in water

Synthetic Architecture & Causality

The synthesis of 4-Chloro-3-nitro-1,6-naphthyridine is not a single-step process but the
culmination of a convergent synthetic strategy. The most robust pathway involves the
construction of the naphthyridine ring followed by functional group manipulation.

Retrosynthetic Logic (Graphviz)

The following diagram illustrates the logical disconnection of the target molecule back to
commercially available 4-aminopyridine.
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(HNO3/H2S04)
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Deoxychlorination
(POCI3)
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QEICED)

Figure 1: Retrosynthetic analysis showing the derivation from 4-aminopyridine.

Click to download full resolution via product page
Detailed Synthetic Protocol
Step 1: Nitration of 4-Hydroxy-1,6-naphthyridine

+ Rationale: The 1,6-naphthyridine ring is electron-deficient. Direct nitration requires forcing
conditions. However, the presence of the hydroxyl group (tautomeric with the ketone) at C4
activates the C3 position via resonance, directing the nitro group exclusively to the ortho

position.
e Reagents: Fuming Nitric Acid (
), Concentrated Sulfuric Acid (

)
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e Conditions: Heat at 90—100°C for 1-2 hours.

o Observation: Formation of a yellow precipitate upon pouring into crushed ice indicates the 3-
nitro-4-hydroxy intermediate.

Step 2: Deoxychlorination (The Critical Step)

Objective: Convert the C4-hydroxyl group into a good leaving group (Chloride) to enable

future substitution.

o Reagent: Phosphorus Oxychloride (

)-[11[2]

o Catalyst: DMF (Dimethylformamide) - acts as a Vilsmeier-Haack type catalyst to activate the
3]
e Protocol:

o Place 1.0 eq of 4-hydroxy-3-nitro-1,6-naphthyridine in a round-bottom flask under inert
atmosphere (

).
o Add excess

(approx. 5-10 vol).

o Critical: Add a catalytic amount of DMF (3-5 drops).

o Reflux the mixture (approx. 105°C) for 2—4 hours. Monitor by TLC (DCM/MeOH 95:5) for
disappearance of the polar starting material.

o Workup: Cool to RT. Slowly pour the reaction mixture onto crushed ice/water with vigorous
stirring (Exothermic!). Neutralize with saturated

to pH 7-8. Extract with Dichloromethane (DCM).
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o Purification: Recrystallization from Ethanol or Flash Chromatography (Hexane/Ethyl
Acetate).

Reactivity Profile & Applications

The utility of 4-Chloro-3-nitro-1,6-naphthyridine stems from the "push-pull" electronic effects.
The nitro group at C3 withdraws electron density, making the C4-chlorine extremely susceptible
to nucleophilic attack.

Primary Transformation: Nucleophilic Aromatic
Substitution ()

This is the primary entry point for drug discovery. Amines, thiols, and alkoxides can displace the
chlorine atom under mild conditions.

e Reaction: Target + Primary Amine (

)

4-Amino-3-nitro-1,6-naphthyridine derivative.
» Conditions: Ethanol or DMF,

(base), RT or mild heat (

).

 Significance: This step installs the "tail" of the drug molecule, often determining solubility and
binding affinity.

Downstream Workflow: Kinase Inhibitor Synthesis
Following the

reaction, the nitro group is typically reduced to an amine, creating a 3,4-diamino scaffold. This
motif is a privilege structure for ATP-competitive kinase inhibitors (e.g., targeting c-Met or ALK).
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SnAr (R-NH2) Reduction Cyclization

4-Chloro-3-nitro- Base, DMF 4-(Substituted-amino)- (Fe/AcOH or H2/Pd) _ q gj:;D;ﬁtlegi-ne (Triphosgene/CDI) _ (SN[ ES)|
1,6-naphthyridine 3-nitro-1,6-naphthyridine g 1 O-naphthyi jgll [1,6]naphthyridine
(Kinase Inhibitor Core)

Figure 2: Synthetic workflow from the chloro-nitro core to bioactive scaffolds.

Click to download full resolution via product page

Safety & Handling Protocol

Signal Word:DANGER Hazard Statements: H301 (Toxic if swallowed), H315 (Causes skin
irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

Self-Validating Safety System

o Containment: Always handle this compound in a certified chemical fume hood. The dustis a
potent respiratory irritant.[4]

» Decontamination: In case of spill, do not dry sweep. Dampen with water or cover with sand
before collection to prevent airborne dust.

e Quenching POCI3: When performing the synthesis, the quenching step (pouring onto ice)
generates massive amounts of HCI gas. Ensure the scrubber system is active or the hood
sash is lowered completely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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